Cas no 81738-24-1 (beta-Peltoboykinolsaeure)
beta-Peltoboykinolsaeure structure
Product name:beta-Peltoboykinolsaeure
CAS No:81738-24-1
MF:C30H48O3
MW:456.7
CID:2029958
beta-Peltoboykinolsaeure Chemical and Physical Properties
Names and Identifiers
-
- beta-Peltoboykinolsaeure
- 3beta-Hydroxyolean-12-en-27-oic acid
- beta-Peltoboykinolic acid
- Cornulactic acid
-
- Inchi： InChI=1S/C30H48O3/c1-25(2)14-15-27(5)16-17-30(24(32)33)19(20(27)18-25)8-9-22-28(6)12-11-23(31)26(3,4)21(28)10-13-29(22,30)7/h8,20-23,31H,9-18H2,1-7H3,(H,32,33)
- InChI Key： QGOSJBZFTWGWDU-UHFFFAOYSA-N
- SMILES： CC1(C)CCC2(C)CCC3(C(O)=O)C(=CCC4C5(C)CCC(O)C(C)(C)C5CCC34C)C2C1 |c:13|
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- XLogP3: 9.869
beta-Peltoboykinolsaeure Related Literature
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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